Cas no 1528633-96-6 (2-Fluoro-2-[1-(propan-2-yl)piperidin-4-yl]acetic acid)

• Product Name: 2-Fluoro-2-[1-(propan-2-yl)piperidin-4-yl]acetic acid
• CAS No: 1528633-96-6
• MF: C₁₀H₁₈FNO₂
• MW: 203.253826618195
• CID: 6287987
• PubChem ID: 81358266
• Update Time: 2025-06-07

2-Fluoro-2-[1-(propan-2-yl)piperidin-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-783099
• 1528633-96-6
• 2-fluoro-2-[1-(propan-2-yl)piperidin-4-yl]acetic acid
• 2-fluoro-2-[1-(propan-2-yl)piperidin-4-yl]aceticacid
• AKOS019932116
• 2-Fluoro-2-[1-(propan-2-yl)piperidin-4-yl]acetic acid

• Inchi： 1S/C10H18FNO2/c1-7(2)12-5-3-8(4-6-12)9(11)10(13)14/h7-9H,3-6H2,1-2H3,(H,13,14)
• InChI Key： LLESZBYKMPTATM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 203.13215698g/mol
• Monoisotopic Mass: 203.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-Fluoro-2-[1-(propan-2-yl)piperidin-4-yl]acetic acid

2-Fluoro-2-[1-(propan-2-yl)piperidin-4-yl]acetic Acid: A Comprehensive Overview

2-Fluoro-2-[1-(propan-2-yl)piperidin-4-yl]acetic acid (CAS No. 1528633-96-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1528633-96-6, is characterized by its unique chemical structure, which includes a fluorinated acetic acid moiety and a substituted piperidine ring. The combination of these structural elements endows the compound with a range of biological activities and potential therapeutic applications.

The chemical structure of 2-Fluoro-2-[1-(propan-2-yl)piperidin-4-yl]acetic acid is particularly noteworthy. The presence of the fluorine atom at the alpha position of the acetic acid group introduces significant electronic and steric effects, which can influence the compound's reactivity and biological properties. Additionally, the substituted piperidine ring, with its isopropyl substituent, contributes to the compound's overall conformational flexibility and binding affinity to various biological targets.

Recent studies have highlighted the potential of 2-Fluoro-2-[1-(propan-2-yl)piperidin-4-yl]acetic acid in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving dysregulation of neurotransmitter systems. Research has shown that this compound can modulate the activity of specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and Parkinson's disease.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of 2-Fluoro-2-[1-(propan-2-yl)piperidin-4-yl]acetic acid. The results indicated that the compound exhibits potent agonist activity at serotonin 5-HT_1A receptors and antagonist activity at dopamine D₂ receptors. These dual actions suggest that the compound could be effective in treating conditions characterized by imbalances in these neurotransmitter systems.

Beyond its potential in neurological disorders, 2-Fluoro-2-[1-(propan-2-yl)piperidin-4-yl]acetic acid has also shown promise in other therapeutic areas. For instance, preliminary studies have explored its anti-inflammatory properties, suggesting potential applications in inflammatory diseases such as arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory pathways may offer new avenues for developing more effective treatments for these conditions.

The synthesis of 2-Fluoro-2-[1-(propan-2-yl)piperidin-4-yl]acetic acid has been optimized through various synthetic routes, each with its own advantages and challenges. One common approach involves the reaction of 4-piperidone with an appropriate alkylating agent followed by fluorination and carboxylation steps. These synthetic methods have been refined to improve yield and purity, making it feasible for large-scale production for both research and pharmaceutical applications.

In terms of safety and toxicity, preliminary assessments have indicated that 2-Fluoro-2-[1-(propan-2-y l)piperidin -4 - yl]acetic acid exhibits a favorable safety profile. However, as with any new chemical entity, comprehensive toxicological studies are essential to ensure its safety for human use. Ongoing research is focused on evaluating its long-term effects and potential side effects to ensure that it meets regulatory standards for clinical use.

The future prospects for 2 - Fluoro - 2 - [ 1 - ( propan - 2 - yl ) piperidin - 4 - yl ] acetic acid are promising. With its unique chemical structure and diverse biological activities, this compound holds significant potential for developing novel therapeutic agents. Continued research and development efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic potential.

In conclusion, 2 - Fluoro - 2 - [ 1 - ( propan - 2 - yl ) piperidin - 4 - yl ] acetic acid (CAS No. 1528633 - 96 - 6) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its potential applications in treating neurological disorders, inflammatory diseases, and other conditions make it a valuable target for further investigation and development.